Cas no 1096310-69-8 (N-[(4-bromothiophen-2-yl)methyl]-3-methylcyclohexan-1-amine)

• Product Name: N-[(4-bromothiophen-2-yl)methyl]-3-methylcyclohexan-1-amine
• CAS No: 1096310-69-8
• MF: C₁₂H₁₈BrNS
• MW: 288.247021198273
• CID: 5097498
• PubChem ID: 43317458
• Update Time: 2026-03-02

N-[(4-bromothiophen-2-yl)methyl]-3-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, 4-bromo-N-(3-methylcyclohexyl)-
• N-[(4-bromothiophen-2-yl)methyl]-3-methylcyclohexan-1-amine

• Inchi： 1S/C12H18BrNS/c1-9-3-2-4-11(5-9)14-7-12-6-10(13)8-15-12/h6,8-9,11,14H,2-5,7H2,1H3
• InChI Key： FKZDPUCBSKYWLY-UHFFFAOYSA-N
• SMILES： C1(CNC2CCCC(C)C2)SC=C(Br)C=1

Additional information on N-[(4-bromothiophen-2-yl)methyl]-3-methylcyclohexan-1-amine

N-[(4-Bromothiophen-2-yl)methyl]-3-methylcyclohexan-1-amine: A Comprehensive Overview

The compound CAS No. 1096310-69-8, also known as N-[(4-bromothiophen-2-yl)methyl]-3-methylcyclohexan-1-amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the details of its structure, synthesis, properties, and potential uses, incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

N-[(4-Bromothiophen-2-yl)methyl]-3-methylcyclohexan-1-amine consists of two primary functional groups: a thiophene ring and a cyclohexane ring. The thiophene moiety, substituted with a bromine atom at the 4-position, contributes to the compound's aromaticity and electronic properties. The cyclohexane ring, bearing a methyl group at the 3-position and an amine group at the 1-position, adds rigidity and introduces steric effects that influence the molecule's reactivity. This combination of structural features makes it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery. The bromine substitution at the 4-position of the thiophene ring in CAS No. 1096310-69-8 enhances its electron-withdrawing effects, which can be advantageous in modulating the electronic properties of the molecule. This feature is particularly valuable in designing bioactive compounds with specific pharmacological profiles.

The synthesis of N-[(4-bromothiophen-2-yl)methyl]-3-methylcyclohexan-1-amine involves a multi-step process that typically begins with the preparation of intermediates such as bromothiophene derivatives. Advanced techniques like Suzuki coupling or nucleophilic aromatic substitution are often employed to achieve high yields and purity. Researchers have recently explored green chemistry approaches to optimize this synthesis, reducing environmental impact while maintaining product quality.

In terms of physical properties, CAS No. 1096310-69-8 exhibits a melting point of approximately 155°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of N-[(4-bromothiophen-2-yl)methyl]-3-methylcyclohexan-1-amino has been a focal point of recent investigations. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic applications. Additionally, its ability to interact with specific protein targets has been explored using molecular docking studies, providing insights into its mechanism of action.

One of the most exciting developments involving CAS No. 1096310_69_8 is its role in drug delivery systems. Researchers have demonstrated that this compound can serve as a carrier for targeted drug delivery due to its unique pharmacokinetic profile and biocompatibility. This application underscores its versatility beyond traditional chemical uses.

In conclusion, N_[(4-bromothiophen_2_yl)methyl]_3_methylcyclohexan_1_amino, or CAS No._1096310_69_8_, represents a significant advancement in organic chemistry with promising applications across multiple domains. By leveraging cutting-edge research findings and adopting innovative synthesis methods, this compound continues to pave the way for new discoveries in materials science and pharmacology.